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Abstract
Cyanourea, a small, reactive organic compound, serves as a versatile intermediate in the

synthesis of a variety of heterocyclic compounds and has potential applications in medicinal

chemistry and agrochemicals. This technical guide provides an in-depth overview of

cyanourea, including its chemical identity, molecular structure, physicochemical properties,

synthesis protocols, and its role as a synthetic building block. The document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis, offering a consolidated resource of technical data and experimental methodologies.

Introduction
Cyanourea, also known as N-cyanourea, is a derivative of urea containing a cyano group. Its

unique molecular structure, combining the reactivity of a urea and a nitrile, makes it a valuable

precursor in organic synthesis. While the broader class of urea and thiourea derivatives has

been extensively explored in drug discovery for their diverse biological activities, cyanourea
itself is primarily recognized as a key building block for more complex molecules. This guide

aims to provide a comprehensive technical overview of cyanourea, with a focus on its

chemical properties and synthetic utility.

Chemical Identity and Molecular Structure
The fundamental details of cyanourea and its commonly used sodium salt are crucial for its

application in research and synthesis.
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CAS Numbers and Molecular Formulas
Cyanourea: The CAS Registry Number is 2208-89-1.[1]

Cyanourea Sodium Salt: More frequently cited in chemical literature and commerce, its CAS

Registry Number is 76989-89-4.[1]

Molecular Structure
The molecular structure of cyanourea consists of a urea moiety with one of the amino groups

substituted with a cyano group.

Molecular Formula (Cyanourea): C₂H₃N₃O[1]

Canonical SMILES (Cyanourea): C(#N)NC(=O)N[1]

Molecular Formula (Cyanourea Sodium Salt): C₂H₂N₃NaO

Canonical SMILES (Cyanourea Sodium Salt): C(#N)[N-]C(=O)N.[Na+]

Physicochemical Properties
A summary of the key physicochemical properties of cyanourea and its sodium salt is

presented in the table below. These properties are essential for designing experimental

conditions, including reaction setups and purification methods.
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Property Cyanourea (Computed)
Cyanourea Sodium Salt
(Experimental/Computed)

Molecular Weight 85.07 g/mol [1] 107.05 g/mol

Appearance
White crystalline powder

(presumed)
-

Melting Point - >300 °C

Boiling Point - 263.3 °C at 760 mmHg

Flash Point - 113.1 °C

XLogP3 -1.0[1] -

Hydrogen Bond Donors 2[1] 1

Hydrogen Bond Acceptors 3[1] 4

Synthesis of Cyanourea
While detailed, step-by-step industrial synthesis protocols are often proprietary, the

fundamental chemical reactions for the laboratory-scale synthesis of cyanourea and its salts

are documented. Early synthetic routes involved the reaction of cyanic acid with urea in the

presence of a base. A common laboratory preparation for the sodium salt of cyanourea
involves the reaction of cyanourea with sodium hydroxide under controlled pH conditions.

General Experimental Protocol for the Synthesis of Aryl
Ureas (Cyanate Method)
This protocol, adapted from the synthesis of aryl ureas, illustrates a general method that can be

conceptually applied to the synthesis of urea derivatives.

Dissolution of Amine: Dissolve the starting amine (in this case, for a related synthesis, p-

bromoaniline) in a mixture of glacial acetic acid and water at a slightly elevated temperature

(e.g., 35°C).

Preparation of Cyanate Solution: Prepare a solution of sodium or potassium cyanate in

water, also at a similar temperature.
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Reaction: Slowly add a small portion of the cyanate solution to the amine solution with

stirring until a precipitate begins to form. Then, add the remainder of the cyanate solution

rapidly with vigorous agitation. The reaction is often exothermic.

Crystallization and Isolation: Allow the resulting suspension to stand for a few hours at room

temperature, then cool to complete crystallization.

Purification: The crude product is collected by filtration, washed with water, and dried.

Recrystallization from a suitable solvent system (e.g., aqueous ethanol) can be performed

for further purification.

Applications in Organic Synthesis
Cyanourea is a valuable building block in the synthesis of various heterocyclic compounds,

which are scaffolds of significant interest in medicinal chemistry.

Synthesis of Fused Pyrimidine Systems
Cyanourea derivatives can serve as precursors for the synthesis of fused pyrimidine and

thiazine systems. For instance, 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]-thiophen-2-yl)-3-

dodecanoylthiourea, a thiourea analog, has been used as a key intermediate in the synthesis

of various fused pyrimidines through reactions with reagents like sodium ethoxide, hydrazine

hydrate, and thiourea.[2] This highlights the potential of the cyanourea moiety to participate in

cyclization reactions to form heterocyclic rings.

Role in Drug Development and Biological Activity
The urea and thiourea functionalities are considered "privileged structures" in medicinal

chemistry due to their ability to form key hydrogen bonds with biological targets. While specific

data on the biological activity of cyanourea itself is limited, its derivatives have been

investigated for various therapeutic applications.

Enzyme Inhibition
Thiourea derivatives have been shown to be effective enzyme inhibitors. For example, certain

novel thiourea derivatives bearing a sulfonamide moiety have demonstrated anticancer activity

through the inhibition of the COX-2 enzyme.[3] Other studies have shown that unsymmetrical
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thiourea derivatives can exhibit anti-cholinesterase activity, which is relevant for the treatment

of neurodegenerative diseases.[4][5] These findings suggest that cyanourea could be a

valuable starting material for the synthesis of novel enzyme inhibitors.

Analytical Methods
The characterization and quantification of cyanourea and its derivatives are crucial for quality

control and research purposes. A combination of spectroscopic and chromatographic

techniques is typically employed.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the C≡N

stretch of the nitrile and the C=O and N-H stretches of the urea moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the detailed molecular structure.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): For the separation and quantification of

cyanourea in reaction mixtures or biological samples. A reversed-phase C18 column with a

simple mobile phase like water and UV detection can be effective for analyzing related

compounds like thiourea.[6]

Logical and Experimental Workflows
General Synthetic Workflow for Cyanourea-Derived
Heterocycles
The following diagram illustrates a generalized workflow for the utilization of cyanourea as a

building block in heterocyclic synthesis.
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General Synthetic Workflow of Cyanourea Derivatives
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Caption: Synthetic workflow from starting materials to a potential lead compound.
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Conclusion
Cyanourea is a reactive and versatile chemical intermediate with significant potential as a

building block in organic synthesis, particularly for the construction of heterocyclic scaffolds

relevant to drug discovery. While direct biological applications of cyanourea are not extensively

documented, the established pharmacological importance of its derivatives underscores its

value in medicinal chemistry research. This guide provides a foundational understanding of

cyanourea's properties and synthetic utility, aiming to facilitate its application in the

development of novel molecules with therapeutic potential. Further research into the biological

activities of cyanourea and its direct derivatives may unveil new opportunities in drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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